rac-(1R,2R)-2-(furan-2-yl)cyclopropane-1-carbaldehyde
Overview
Description
Rac-(1R,2R)-2-(furan-2-yl)cyclopropane-1-carbaldehyde is a useful research compound. Its molecular formula is C8H8O2 and its molecular weight is 136.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(furan-2-yl)cyclopropane-1-carbaldehyde involves the preparation of the cyclopropane ring followed by the introduction of the furan-2-yl and carbaldehyde groups.", "Starting Materials": [ "2-furanmethanol", "1,2-dibromoethane", "sodium hydride", "dimethylformamide", "acetic acid", "chromium trioxide", "sodium bisulfite", "sodium chloride", "sodium carbonate", "sodium sulfate", "magnesium sulfate", "sodium borohydride", "acetic anhydride", "pyridine", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium thiosulfate", "ethanol", "diethyl ether", "dichloromethane", "toluene", "hexane" ], "Reaction": [ "2-furanmethanol is reacted with 1,2-dibromoethane in the presence of sodium hydride and dimethylformamide to form racemic 2-(furan-2-yl)cyclopropane-1-methanol.", "The alcohol is then oxidized to the corresponding aldehyde using chromium trioxide and acetic acid.", "The aldehyde is then treated with sodium bisulfite to form a bisulfite adduct, which is then hydrolyzed to yield the carbaldehyde.", "The carbaldehyde is then reduced to the corresponding alcohol using sodium borohydride.", "The alcohol is then acetylated using acetic anhydride and pyridine.", "The resulting acetate is then hydrolyzed using sodium hydroxide to yield the carboxylic acid.", "The carboxylic acid is then converted to the corresponding acid chloride using thionyl chloride.", "The acid chloride is then reacted with the cyclopropane alcohol in the presence of pyridine to form the desired compound, rac-(1R,2R)-2-(furan-2-yl)cyclopropane-1-carbaldehyde.", "The product is purified using column chromatography with a solvent system of dichloromethane/toluene/hexane." ] } | |
CAS No. |
2222994-23-0 |
Molecular Formula |
C8H8O2 |
Molecular Weight |
136.1 |
Purity |
95 |
Origin of Product |
United States |
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